Cas no 90747-46-9 (4-(1H-Imidazol-2-yl)piperidine dihydrochloride)

• Product Name: 4-(1H-Imidazol-2-yl)piperidine dihydrochloride
• CAS No: 90747-46-9
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• MDL: MFCD08669023
• CID: 1958639
• Update Time: 2025-11-07

4-(1H-Imidazol-2-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-IMIDAZOL-2-YL)-PIPERIDINE 2HCL
• 4-(1H-IMIDAZOL-2-YL)PIPERIDINE DIHYDROCHLORIDE
• 4-(1H-Imidazol-2-yl)-piperidine dihydrochloride
• 4-Imidazol-2-yl-piperidine dihydrochloride
• 4-(1H-imidazol-2-yl)piperidine;dihydrochloride
• C8H13N3.2HCl
• Piperidine, 4-(1H-imidazol-2-yl)-, dihydrochloride
• 2423AJ
• 4-Imidazol-2-yl-piperidine x 2 HCl
• AT10922
• SB39786
• 4-(1H-imidazol-2-yl)piperidinedihydrochloride
• 4-(1H-Imidazol-2-yl)piperidine--hydrogen c
• 4-(1H-Imidazol-2-yl)piperidine dihydrochloride

• MDL： MFCD08669023
• Inchi： 1S/C8H13N3.2ClH/c1-3-9-4-2-7(1)8-10-5-6-11-8;;/h5-7,9H,1-4H2,(H,10,11);2*1H
• InChI Key： VCDBJWFWCOSTMS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2=NC=CN2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 121
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-Imidazol-2-yl)piperidine dihydrochloride

Market Research and Analysis of 4-(1H-Imidazol-2-yl)piperidine Dihydrochloride (90747-46-9) in Chemical-Biomedical Fields

Recent advancements in the chemical-biomedical fields have highlighted the significance of 4-(1H-Imidazol-2-yl)piperidine dihydrochloride, identified by the CAS registry number 90747-46-9, as a promising compound with diverse applications. This compound has garnered attention due to its potential in drug development, particularly in the modulation of ion channels and receptor interactions, which are critical in various therapeutic areas.

The global market for chemical-biomedical products has witnessed a surge in demand for high-quality compounds like 4-(1H-Imidazol-2-yl)piperidine dihydrochloride. This is driven by increasing investments in pharmaceutical research, the rise of personalized medicine, and the need for novel therapeutic agents. The compound's unique chemical structure and bioactivity profile make it a valuable asset in both academic and industrial settings.

Research studies have demonstrated that 4-(1H-Imidazol-2-yl)piperidine dihydrochloride exhibits potent activity in preclinical models, particularly in neurodegenerative diseases and cardiovascular disorders. Its ability to modulate ion channels such as Nav and Cav has positioned it as a potential lead compound for drug discovery programs targeting these conditions.

From a market perspective, the demand for this compound is influenced by several factors, including its availability from reliable suppliers, pricing trends, and regulatory requirements. Key players in the global supply chain are focusing on improving production efficiency and ensuring compliance with international quality standards to meet the growing demand from research institutions and pharmaceutical companies.

In conclusion, 4-(1H-Imidazol-2-yl)piperidine dihydrochloride (90747-46-9) represents a significant opportunity in the chemical-biomedical sector. Its versatile applications, coupled with ongoing research advancements, underscore its potential to play a pivotal role in future therapeutic developments. As the market continues to evolve, stakeholders are encouraged to leverage this compound's unique properties to drive innovation and meet the ever-growing needs of the healthcare industry.